Author: BenchChem Technical Support Team. Date: December 2025
Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.
Einführung:
6-Brom-7-nitro-2,3-dihydro-1,4-benzodioxin ist ein heterocyclisches Molekül, das als vielseitiges Grundgerüst für die Synthese einer Vielzahl von Derivaten mit potenzieller biologischer Aktivität dient. Die Präsenz einer elektronenziehenden Nitrogruppe und eines reaktiven Bromatoms am Benzolring ermöglicht gezielte chemische Modifikationen. Diese Anwendungs- und Protokollhinweise beschreiben detaillierte Methoden zur Derivatisierung dieses Moleküls und zur anschließenden Bewertung der biologischen Aktivität der synthetisierten Verbindungen, insbesondere im Hinblick auf ihre antikanzerogenen Eigenschaften. Die hier beschriebenen Protokolle basieren auf etablierten chemischen Umwandlungen, die für analoge Molekülstrukturen erfolgreich angewendet wurden.
Chemische Derivatisierung
Das 6-Brom-7-nitro-2,3-dihydro-1,4-benzodioxin-Grundgerüst bietet zwei primäre Angriffspunkte für die Derivatisierung: die aromatische nukleophile Substitution (SNAr) am Brom-substituierten Kohlenstoff und die Reduktion der Nitrogruppe mit anschließender Derivatisierung des resultierenden Amins.
Aromatische nukleophile Substitution (SNAr) des Brom-Substituenten
Die elektronenziehende Wirkung der Nitrogruppe in para-Position zum Bromatom aktiviert den aromatischen Ring für einen nukleophilen Angriff, was die Substitution des Broms durch eine Vielzahl von Nukleophilen ermöglicht.
Experimentelles Protokoll: Allgemeine Vorgehensweise für die SNAr-Reaktion
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Lösen Sie 6-Brom-7-nitro-2,3-dihydro-1,4-benzodioxin (1 Äquivalent) in einem geeigneten wasserfreien aprotischen polaren Lösungsmittel (z. B. DMF, DMSO).
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Fügen Sie das gewünschte Nukleophil (z. B. ein Amin, Thiol oder Alkohol; 1,2 - 2 Äquivalente) zur Lösung hinzu.
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Geben Sie eine geeignete Base (z. B. K2CO3, Cs2CO3 oder eine nicht-nukleophile organische Base wie DIPEA; 1,5 - 3 Äquivalente) zum Reaktionsgemisch.
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Rühren Sie das Reaktionsgemisch bei Raumtemperatur oder erhitzen Sie es auf 80-120 °C.
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Verfolgen Sie den Reaktionsfortschritt mittels Dünnschichtchromatographie (DC).
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Nach vollständigem Umsatz kühlen Sie das Gemisch auf Raumtemperatur ab und gießen es in Wasser.
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Extrahieren Sie die wässrige Phase mit einem organischen Lösungsmittel (z. B. Ethylacetat oder Dichlormethan).
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Waschen Sie die vereinigten organischen Phasen mit Wasser und anschließend mit einer gesättigten Kochsalzlösung.
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Trocknen Sie die organische Phase über wasserfreiem Natriumsulfat oder Magnesiumsulfat.
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Entfernen Sie das Lösungsmittel unter reduziertem Druck.
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Reinigen Sie das Rohprodukt mittels Säulenchromatographie auf Kieselgel, um das gewünschte 6-substituierte-7-nitro-2,3-dihydro-1,4-benzodioxin-Derivat zu erhalten.
// Nodes
Start [label="6-Brom-7-nitro-2,3-dihydro-\n1,4-benzodioxin", fillcolor="#F1F3F4", fontcolor="#202124"];
Reaction [label="S-N-Ar-Reaktion\n+ Nukleophil\n+ Base\nin aprotischem Lösungsmittel", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
Workup [label="Wässrige Aufarbeitung\n& Extraktion", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
Purification [label="Säulenchromatographie", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];
Product [label="6-Substituiertes-7-nitro-2,3-dihydro-\n1,4-benzodioxin-Derivat", fillcolor="#F1F3F4", fontcolor="#202124"];
// Edges
Start -> Reaction [label="1 Äquiv."];
Reaction -> Workup [label="Reaktions-\nüberwachung (DC)"];
Workup -> Purification [label="Rohprodukt"];
Purification -> Product [label="Gereinigtes Produkt"];
}
dot
Abbildung 1: Schematischer Arbeitsablauf der SNAr-Reaktion.
Reduktion der Nitrogruppe und anschließende Derivatisierung
Die Reduktion der Nitrogruppe zu einem primären Amin eröffnet weitere Möglichkeiten zur Derivatisierung, wie z. B. Acylierung, Sulfonylierung oder die Bildung von Schiff'schen Basen.
Experimentelles Protokoll: Reduktion der Nitrogruppe
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Suspendieren Sie 6-Brom-7-nitro-2,3-dihydro-1,4-benzodioxin (1 Äquivalent) in Ethanol oder einer Mischung aus Ethanol und Wasser.
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Fügen Sie Eisenpulver (3-5 Äquivalente) und eine katalytische Menge einer Säure (z. B. konzentrierte Salzsäure oder Essigsäure) hinzu.
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Erhitzen Sie die Mischung unter Rückfluss.
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Verfolgen Sie den Reaktionsfortschritt mittels DC bis zum vollständigen Verschwinden des Ausgangsmaterials.
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Kühlen Sie das Reaktionsgemisch ab und filtrieren Sie es durch Celite, um die Eisensalze zu entfernen. Waschen Sie den Filterkuchen mit Ethanol.
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Engen Sie das Filtrat unter reduziertem Druck ein.
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Nehmen Sie den Rückstand in Ethylacetat auf und neutralisieren Sie ihn mit einer gesättigten Natriumhydrogencarbonatlösung.
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Trennen Sie die organische Phase ab, waschen Sie sie mit gesättigter Kochsalzlösung und trocknen Sie sie über wasserfreiem Natriumsulfat.
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Entfernen Sie das Lösungsmittel unter reduziertem Druck, um das rohe 6-Brom-7-amino-2,3-dihydro-1,4-benzodioxin zu erhalten, das oft ohne weitere Reinigung in der nächsten Stufe eingesetzt werden kann.
Experimentelles Protokoll: N-Acylierung des Amins
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Lösen Sie das rohe 6-Brom-7-amino-2,3-dihydro-1,4-benzodioxin (1 Äquivalent) in einem wasserfreien aprotischen Lösungsmittel (z. B. Dichlormethan oder THF).
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Fügen Sie eine Base (z. B. Triethylamin oder Pyridin; 1,5 - 2 Äquivalente) hinzu.
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Kühlen Sie die Lösung auf 0 °C.
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Fügen Sie langsam das Acylierungsmittel (z. B. ein Säurechlorid oder Säureanhydrid; 1,1 - 1,5 Äquivalente) hinzu.
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Lassen Sie die Reaktion auf Raumtemperatur erwärmen und rühren Sie, bis die Reaktion abgeschlossen ist (DC-Kontrolle).
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Waschen Sie das Reaktionsgemisch nacheinander mit verdünnter Salzsäure, Wasser, gesättigter Natriumhydrogencarbonatlösung und gesättigter Kochsalzlösung.
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Trocknen Sie die organische Phase über wasserfreiem Natriumsulfat.
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Entfernen Sie das Lösungsmittel unter reduziertem Druck.
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Reinigen Sie das Produkt durch Umkristallisation oder Säulenchromatographie.
// Nodes
Start [label="6-Brom-7-nitro-2,3-dihydro-\n1,4-benzodioxin", fillcolor="#F1F3F4", fontcolor="#202124"];
Reduction [label="Reduktion der Nitrogruppe\n(z.B. Fe/HCl in EtOH)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
Amine [label="6-Brom-7-amino-2,3-dihydro-\n1,4-benzodioxin", fillcolor="#F1F3F4", fontcolor="#202124"];
Acylation [label="N-Acylierung\n(+ Säurechlorid/Anhydrid\n+ Base)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
Product [label="N-Acyliertes Derivat", fillcolor="#F1F3F4", fontcolor="#202124"];
// Edges
Start -> Reduction;
Reduction -> Amine [label="Rohprodukt"];
Amine -> Acylation;
Acylation -> Product [label="Nach Aufarbeitung\n& Reinigung"];
}
dot
Abbildung 2: Arbeitsablauf für Reduktion und N-Acylierung.
Biologisches Screening: Antikanzerogene Aktivität
Derivate von 1,4-Benzodioxan haben vielversprechende antikanzerogene Aktivitäten gezeigt.[1][2] Das Screening neu synthetisierter Derivate gegen eine Reihe von Krebszelllinien ist ein entscheidender Schritt zur Identifizierung potenzieller Leitstrukturen.
In-vitro-Zytotoxizitätsassays
Die zytotoxische Aktivität der synthetisierten Verbindungen kann mit Standardmethoden wie dem MTT- oder SRB-Assay bestimmt werden. Diese Assays messen die Fähigkeit der Verbindungen, das Wachstum von Krebszellen zu hemmen.
Experimentelles Protokoll: MTT-Assay zur Bestimmung der Zytotoxizität
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Zellkultur: Kultivieren Sie die ausgewählten Krebszelllinien (z. B. MCF-7 (Brustkrebs), HT-29 (Darmkrebs), MDA-MB-231 (Brustkrebs)) unter Standardbedingungen (z. B. 37 °C, 5 % CO2) in einem geeigneten Kulturmedium.
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Zellaussaat: Säen Sie die Zellen in 96-Well-Platten mit einer Dichte von 5.000-10.000 Zellen pro Well aus und inkubieren Sie sie für 24 Stunden.
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Behandlung: Bereiten Sie eine Reihe von Verdünnungen der Testverbindungen in DMSO vor und fügen Sie diese zu den Zellen hinzu, um Endkonzentrationen im Bereich von z. B. 0,01 bis 100 µM zu erreichen. Fügen Sie auch eine Vehikelkontrolle (DMSO) und eine Positivkontrolle (z. B. Doxorubicin) hinzu.
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Inkubation: Inkubieren Sie die Platten für weitere 48-72 Stunden.
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MTT-Zugabe: Fügen Sie MTT-Lösung (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazoliumbromid) zu jedem Well hinzu und inkubieren Sie für 2-4 Stunden.
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Formazan-Solubilisierung: Entfernen Sie das Medium und lösen Sie die gebildeten Formazan-Kristalle in DMSO oder einer Solubilisierungslösung.
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Messung: Messen Sie die Extinktion bei einer geeigneten Wellenlänge (z. B. 570 nm) mit einem Plattenlesegerät.
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Datenanalyse: Berechnen Sie die prozentuale Zellviabilität im Vergleich zur Vehikelkontrolle und bestimmen Sie den IC50-Wert (die Konzentration, die das Zellwachstum um 50 % hemmt) für jede Verbindung.
Quantitative Daten zur biologischen Aktivität
Die folgende Tabelle fasst die biologische Aktivität von verschiedenen 1,4-Benzodioxan-Derivaten aus der Literatur zusammen, um einen Anhaltspunkt für die zu erwartende Wirksamkeit zu geben.
| Verbindung/Derivat | Zelllinie | Assay | Ergebnis | Referenz |
| (RS)-2,6-Dichloro-9-(2,3-dihydro-1,4-benzoxathiin-2-ylmethyl)-9H-purin | MCF-7 (Brustkrebs) | Zytotoxizität | IC50 = 2.75 ± 0.02 µM | [3] |
| 1,4-Benzodioxan-Hydrazon-Derivat (7e) | MDA-MB-435 (Melanom) | Zytotoxizität (GI50) | 0.20 µM | [2] |
| 1,4-Benzodioxan-Hydrazon-Derivat (7e) | M14 (Melanom) | Zytotoxizität (GI50) | 0.46 µM | [2] |
| 1,4-Benzodioxan-Hydrazon-Derivat (7e) | SK-MEL-2 (Melanom) | Zytotoxizität (GI50) | 0.57 µM | [2] |
| 1,4-Benzodioxan-Hydrazon-Derivat (7e) | UACC-62 (Melanom) | Zytotoxizität (GI50) | 0.27 µM | [2] |
| 2,3-Dihydro-1,4-benzodioxin-5-carboxamid (4) | PARP1-Enzym | Enzymhemmung | IC50 = 5.8 µM | [4] |
| (Z)-2-(4-Hydroxybenzyliden)-3-oxo-3,4-dihydro-2H-benzo[b][3][5]oxazin-8-carboxamid (49) | PARP1-Enzym | Enzymhemmung | IC50 = 0.082 µM | [4] |
| 2-Amino-1,4-naphthochinon-benzamid (5e) | MDA-MB-231 (Brustkrebs) | Zytotoxizität | IC50 = 0.4 µM | [6] |
| 2-Amino-1,4-naphthochinon-benzamid (5l) | MDA-MB-231 (Brustkrebs) | Zytotoxizität | IC50 = 0.4 µM | [6] |
Untersuchung des Wirkmechanismus
Für vielversprechende Verbindungen können weitere Assays durchgeführt werden, um den zugrunde liegenden Mechanismus ihrer antikanzerogenen Wirkung aufzuklären.
Zellzyklusanalyse
Die Behandlung von Krebszellen mit wirksamen Substanzen kann zu einem Stillstand des Zellzyklus in bestimmten Phasen führen. Dies kann mittels Durchflusszytometrie nach Färbung der zellulären DNA mit Propidiumiodid analysiert werden. Eine Anreicherung von Zellen in der G2/M- oder S-Phase kann auf eine Schädigung der DNA oder eine Störung der Zellteilung hindeuten.[2][3]
Apoptose-Induktion
Die Fähigkeit einer Verbindung, den programmierten Zelltod (Apoptose) in Krebszellen auszulösen, ist ein wünschenswerter Wirkmechanismus. Dies kann durch verschiedene Methoden nachgewiesen werden, z. B. durch Annexin-V/PI-Färbung, Messung der Caspase-Aktivität oder morphologische Beobachtung mittels Hoechst-Färbung.[2][6] Eine Zunahme der apoptotischen Zellpopulation nach der Behandlung ist ein starker Indikator für die antikanzerogene Wirksamkeit.[3]
Identifizierung von molekularen Zielstrukturen
Die Identifizierung der spezifischen molekularen Zielstrukturen ist entscheidend für die weitere Entwicklung von Leitstrukturen. Für Benzodioxan-Derivate wurden verschiedene Zielstrukturen identifiziert, darunter Kinasen wie mTOR und Enzyme der DNA-Reparatur wie PARP1.[2][4] Enzymhemmungsassays können durchgeführt werden, um die direkte Interaktion der Verbindungen mit diesen Zielproteinen zu quantifizieren.
// Nodes
Growth_Factors [label="Wachstumsfaktoren", fillcolor="#F1F3F4", fontcolor="#202124"];
Receptor [label="Rezeptor-Tyrosinkinase", fillcolor="#F1F3F4", fontcolor="#202124"];
PI3K [label="PI3K", fillcolor="#F1F3F4", fontcolor="#202124"];
PIP2 [label="PIP2", fillcolor="#F1F3F4", fontcolor="#202124"];
PIP3 [label="PIP3", fillcolor="#F1F3F4", fontcolor="#202124"];
PDK1 [label="PDK1", fillcolor="#F1F3F4", fontcolor="#202124"];
Akt [label="Akt", fillcolor="#F1F3F4", fontcolor="#202124"];
mTORC1 [label="mTORC1", fillcolor="#FBBC05", fontcolor="#202124"];
Benzodioxane [label="Benzodioxan-Derivat\n(z.B. Hydrazon 7e)", shape=box, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];
Cell_Growth [label="Zellwachstum\n& Proliferation", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
Apoptosis_Inhibition [label="Hemmung der\nApoptose", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
// Edges
Growth_Factors -> Receptor [dir=none];
Receptor -> PI3K;
PI3K -> PIP3 [label=" phosphoryliert"];
PIP2 -> PI3K [style=dashed, arrowhead=none];
PIP3 -> PDK1;
PDK1 -> Akt;
Akt -> mTORC1;
mTORC1 -> Cell_Growth;
mTORC1 -> Apoptosis_Inhibition;
Benzodioxane -> mTORC1 [label=" hemmt", color="#EA4335", fontcolor="#EA4335", style=bold];
}
dot
Abbildung 3: Vereinfachter PI3K/Akt/mTOR-Signalweg.
Zusammenfassung:
Die Derivatisierung von 6-Brom-7-nitro-2,3-dihydro-1,4-benzodioxin stellt eine vielversprechende Strategie zur Entwicklung neuer biologisch aktiver Verbindungen dar. Die in diesen Anwendungs- und Protokollhinweisen beschriebenen Methoden bieten einen umfassenden Leitfaden für die Synthese und das biologische Screening dieser Derivate. Die systematische Untersuchung der Struktur-Wirkungs-Beziehungen wird die Identifizierung von potenten antikanzerogenen Leitstrukturen für die weitere präklinische und klinische Entwicklung ermöglichen.
References
- 1. scielo.br [scielo.br]
- 2. Design, synthesis, and evaluation of 1,4-benzodioxane-hydrazone derivatives as potential therapeutics for skin cancer: In silico, in vitro, and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Synthesis and anticancer activity of (RS)-9-(2,3-dihydro-1,4-benzoxaheteroin-2-ylmethyl)-9H-purines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Synthesis of 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide and 3-oxo-3,4-dihydrobenzo[b][1,4]oxazine-8-carboxamide derivatives as PARP1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Synthesis and Characterization of 1,4-Benzodioxane-6-Carboxylic Acid Amide Analogs [scirp.org]
- 6. Design, synthesis, and cytotoxic activity of 2-amino-1,4-naphthoquinone-benzamide derivatives as apoptosis inducers - PMC [pmc.ncbi.nlm.nih.gov]